3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 3-fluoro-5-(2-fluoro-4-hydroxyphenyl)benzoate
• InChI: InChI=1S/C14H10F2O3/c1-19-14(18)9-4-8(5-10(15)6-9)12-3-2-11(17)7-13(12)16/h2-7,17H,1H3
• InChI Key: CZOQXNIZMFKDJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=C(C=C(C=C2)O)F)F
• Molecular Formula: C14H10F2O3
• DSSTOX Substance ID: DTXSID40684484
• Molecular Weight: 264.22 g/mol
• CAS RN: 1261962-78-0

Description

3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% (3FPP) is an organic compound with a variety of applications in scientific research. It is a colorless, water-soluble, crystalline solid that is used in a variety of chemical reactions, including the synthesis of pharmaceuticals, agrochemicals, and other compounds. Its structure consists of a phenol group attached to a fluoro-methoxycarbonyl group. 3FPP is a versatile compound and has been used as a reagent in the synthesis of new compounds, as a catalyst in the synthesis of polymers, and as a starting material for the synthesis of other compounds.

Scientific Research Applications

3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, it has been used as a reagent in the synthesis of new compounds, as a catalyst in the synthesis of polymers, and as a starting material for the synthesis of other compounds. It has also been used in the synthesis of various organic molecules, such as amino acids, peptides, and nucleosides.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% is not fully understood. However, it is believed to act as an electron-donating group in certain reactions. This means that it can donate electrons to other molecules, allowing them to form new bonds. This can be used to create new compounds or to modify existing compounds.
Biochemical and Physiological Effects
3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. Studies have shown that it can inhibit the activity of certain enzymes, such as tyrosine hydroxylase and tryptophan hydroxylase. In addition, it has been shown to inhibit the activity of certain proteins, such as the cytochrome P450 enzymes. These effects may be beneficial in certain medical applications, such as the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% has several advantages and limitations for lab experiments. One advantage is that it is a colorless, water-soluble compound, making it easy to work with in the laboratory. In addition, it is relatively inexpensive, making it an attractive choice for researchers. However, it is important to note that 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% is highly reactive and can cause unwanted side reactions in certain circumstances. Therefore, it is important to carefully consider the reaction conditions when using this compound.

Future Directions

There are a variety of potential future directions for the use of 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% in scientific research. One potential direction is the use of 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% in the synthesis of new compounds, such as pharmaceuticals, agrochemicals, and other compounds. In addition, 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% could be used as a catalyst in the synthesis of polymers or as a starting material for the synthesis of other compounds. Finally, 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% could be used in the synthesis of various organic molecules, such as amino acids, peptides, and nucleosides.

Synthesis Methods

3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95% can be synthesized by the reaction of 3-fluoro-5-methoxycarbonylphenol (3FMC) and 4-fluorophenol (4FP). In this reaction, 3FMC and 4FP are combined in the presence of a suitable base, such as sodium hydroxide, to form 3-Fluoro-4-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%. This reaction is usually carried out at room temperature, although higher temperatures can be used to increase the reaction rate.